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Compound of Interest

Compound Name: (7Z)-3-oxohexadecenoyl-CoA

Cat. No.: B15550295 Get Quote

For immediate reference, treat (7Z)-3-oxohexadecenoyl-CoA as a potentially hazardous

substance. The toxicological properties of this compound have not been thoroughly

investigated. Adherence to your institution's specific chemical hygiene plan and consultation

with the Environmental Health and Safety (EHS) department are mandatory.

This document provides essential safety and logistical information for the proper handling and

disposal of (7Z)-3-oxohexadecenoyl-CoA, a specialized biochemical for research use. Given

the absence of a specific Safety Data Sheet (SDS) for this novel compound, a conservative

approach to its management is necessary to ensure the safety of laboratory personnel and

compliance with regulatory standards.

I. Immediate Safety and Handling Precautions
Researchers and laboratory personnel must handle (7Z)-3-oxohexadecenoyl-CoA with care,

assuming it may possess unknown hazardous properties.

Personal Protective Equipment (PPE):

Eye Protection: Always wear ANSI Z87.1-compliant safety glasses or goggles when handling

the compound.

Hand Protection: Use nitrile or neoprene gloves to prevent skin contact.

Body Protection: A standard laboratory coat is required.
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Engineering Controls:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

First Aid Measures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water for

at least 15 minutes.

In case of eye contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally.

If inhaled: Move the individual to fresh air.

If ingested: Seek immediate medical attention.

II. Proper Disposal Procedures
The disposal of (7Z)-3-oxohexadecenoyl-CoA must be conducted in accordance with all

applicable federal, state, and local regulations. The following step-by-step protocol outlines a

general procedure and should be adapted to your institution's specific EHS guidelines.

Step 1: Waste Identification and Segregation

Characterize the Waste: All waste containing (7Z)-3-oxohexadecenoyl-CoA, including

unused compound, solutions, and contaminated labware (e.g., pipette tips, tubes), must be

treated as hazardous chemical waste.

Segregate Waste Streams: Do not mix this waste with other chemical waste streams unless

compatibility is confirmed. Specifically, keep it separate from incompatible materials that

could cause a dangerous reaction.

Step 2: Containerization and Labeling

Primary Container: Collect waste in a chemically compatible and leak-proof container with a

secure, tight-fitting lid.
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Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the

full chemical name: "(7Z)-3-oxohexadecenoyl-CoA". Avoid using abbreviations or chemical

formulas. The label should also include the accumulation start date and the name of the

principal investigator or laboratory.

Step 3: Storage

Designated Area: Store the sealed waste container in a designated satellite accumulation

area that is at or near the point of generation.

Secondary Containment: Place the primary waste container within a secondary container,

such as a plastic tub, to contain any potential leaks or spills.

Step 4: Final Disposal

Contact EHS: Arrange for the collection of the hazardous waste through your institution's

EHS department. Do not attempt to dispose of this chemical down the drain or in the regular

trash.

III. Quantitative Data Summary
As specific quantitative data for (7Z)-3-oxohexadecenoyl-CoA is not available, the following

table provides key information for a structurally related compound, (5E)-7-Oxozeaenol, to

illustrate the type of data that should be sought from the supplier.

Property
Data for (5E)-7-Oxozeaenol
(Illustrative)

Data for (7Z)-3-
oxohexadecenoyl-CoA

CAS Number 1198574-97-8 Data not available

Molecular Formula C19H22O7 C37H58N7O18P3S

Molecular Weight 362.4 g/mol 1013.883 g/mol

Primary Hazard Class
Acute toxicity - oral 3 (Toxic if

swallowed)
Hazards not fully known

Storage Temperature -20°C Data not available
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IV. Experimental Protocols
No specific experimental protocols for the disposal of (7Z)-3-oxohexadecenoyl-CoA are

publicly available. The disposal procedure provided in this document is based on general best

practices for handling novel research chemicals.

V. Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the safe disposal of (7Z)-3-
oxohexadecenoyl-CoA.
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Caption: Disposal workflow for (7Z)-3-oxohexadecenoyl-CoA.

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for (7Z)-3-
oxohexadecenoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550295#7z-3-oxohexadecenoyl-coa-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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